
Application Notes and Protocols for Acid Yellow
61 in Leather Dyeing Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Acid Yellow 61 in

leather dyeing research. The information is compiled from various sources to guide researchers

in developing and optimizing their dyeing protocols. While specific quantitative data for

exhaustion and fixation of Acid Yellow 61 on leather is not readily available in the reviewed

literature, this document presents general methodologies and known performance

characteristics.

Introduction to Acid Yellow 61 in Leather Dyeing
Acid Yellow 61, a monoazo acid dye, is utilized in the leather industry to achieve vibrant yellow

shades.[1][2] Its application is particularly relevant for chrome-tanned leather, where the

anionic nature of the dye interacts with the cationic character of the leather substrate under

acidic conditions.[3] Achieving uniform and deep coloration with good fastness properties

depends on the careful control of dyeing parameters such as pH, temperature, and the use of

appropriate auxiliaries.[4]

Chemical Properties of Acid Yellow 61:

Appearance: Yellow powder[5]

Solubility: Soluble in water[5]
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Ionic Nature: Anionic

Quantitative Data: Color Fastness Properties
While specific research data on the exhaustion and fixation rates of Acid Yellow 61 on leather

is limited in the public domain, some manufacturers provide general color fastness ratings.

These ratings are crucial for assessing the durability of the dyed leather.

Fastness Test Standard Rating

Light Fastness ISO 5-6

Soaping (Fading) ISO 4

Soaping (Staining) ISO 4

Perspiration (Fading) ISO 4

Perspiration (Staining) ISO 4-5

Note: The ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number

indicates better fastness.

Experimental Protocols for Leather Dyeing
The following is a general protocol for dyeing chrome-tanned leather with acid dyes like Acid
Yellow 61. Researchers should consider this a starting point and optimize the parameters

based on their specific leather substrate and desired outcome.

Materials and Reagents
Chrome-tanned leather (shaved to a uniform thickness)

Acid Yellow 61

Formic acid (or other suitable organic acid)

Ammonia

Leveling agent (e.g., sulphated oils)
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Fixing agent (e.g., cationic fixing agent)

Deionized water

Equipment
Laboratory-scale dyeing drum or vessel

Water bath or other temperature control system

pH meter

Spectrophotometer (for exhaustion and fixation analysis)

Standard testing equipment for color fastness (e.g., crockmeter, light fastness tester)

Dyeing Procedure
Preparation of Leather:

The chrome-tanned leather should be well-neutralized to a pH of 4.5-5.5 to ensure uniform

dye penetration.

Wash the leather thoroughly to remove any residual salts or chemicals from the tanning

process.

Dye Bath Preparation:

Prepare the dye bath with a liquor ratio (ratio of the weight of the liquor to the weight of the

leather) typically ranging from 10:1 to 20:1.

Dissolve the required amount of Acid Yellow 61 (e.g., 1-3% on the weight of the leather,

% owf) in hot water (approximately 60°C) and then add it to the dye bath.

Add a leveling agent (e.g., 0.5-1.0% owf) to the dye bath to promote even dye uptake.

Dyeing Process:
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Introduce the wet leather into the dyeing drum with the dye bath at an initial temperature of

30-40°C.

Run the drum for 15-20 minutes to allow for the initial penetration of the dye.

Gradually increase the temperature to 50-60°C over 30 minutes.

Run the drum at this temperature for 45-60 minutes.

Fixation:

To fix the dye to the leather, gradually add formic acid (diluted 1:10 with water) in 2-3

portions every 10-15 minutes to lower the pH of the dye bath to 3.5-4.0. This acidification

increases the cationic charge of the leather, promoting ionic bonding with the anionic dye.

[3]

Continue running the drum for another 30-45 minutes after the final addition of acid to

ensure complete fixation.

Rinsing and Neutralization:

Drain the exhausted dye bath.

Rinse the dyed leather with water at approximately 40°C until the water runs clear.

A light neutralization with a small amount of ammonia can be performed to bring the pH of

the leather back to a suitable level for subsequent fatliquoring.

Post-Dyeing Treatments:

Fatliquoring is carried out to impart softness and flexibility to the leather.

The leather is then dried and finished as required.

Visualizations
Experimental Workflow for Leather Dyeing
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Caption: General workflow for the leather dyeing process with acid dyes.

Factors Influencing Leather Dyeing Outcome
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Caption: Key factors influencing the outcome of the leather dyeing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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